Cas no 1797744-70-7 (N-benzyl-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide)

• Product Name: N-benzyl-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide
• CAS No: 1797744-70-7
• MF: C₂₃H₂₅N₅O₂
• MW: 403.476904630661
• CID: 5406552
• Update Time: 2025-11-01

N-benzyl-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(1-methyl-6-oxopyridazin-3-yl)-N-pyridin-2-ylpiperidine-4-carboxamide
• N-benzyl-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C23H25N5O2/c1-26-22(29)11-10-21(25-26)27-15-12-19(13-16-27)23(30)28(20-9-5-6-14-24-20)17-18-7-3-2-4-8-18/h2-11,14,19H,12-13,15-17H2,1H3
• InChI Key： MLUZPQYMRNMXHB-UHFFFAOYSA-N
• SMILES： N1(C2=NN(C)C(=O)C=C2)CCC(C(N(CC2=CC=CC=C2)C2=NC=CC=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-benzyl-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide

Research Brief on N-benzyl-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide (CAS: 1797744-70-7)

N-benzyl-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide (CAS: 1797744-70-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazinone and piperidine scaffold, has shown promising potential as a modulator of specific biological targets, particularly in the context of inflammatory and oncological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis and initial characterization of 1797744-70-7 were reported in a series of patents and peer-reviewed publications, highlighting its structural novelty and synthetic accessibility. The compound's design incorporates a benzyl group and a pyridin-2-yl moiety, which are thought to enhance its binding affinity to target proteins. Computational modeling and molecular docking studies suggest that 1797744-70-7 interacts with key residues in the active sites of enzymes such as phosphodiesterases (PDEs) and kinases, implicating its potential in modulating cellular signaling pathways.

In vitro and in vivo studies have demonstrated that 1797744-70-7 exhibits potent inhibitory activity against specific PDE isoforms, particularly PDE4, which is implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis. Preclinical data indicate that the compound reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage and T-cell models. These findings underscore its potential as an anti-inflammatory agent with a mechanism distinct from existing therapeutics.

Beyond its anti-inflammatory properties, recent investigations have explored the compound's role in oncology. Preliminary data suggest that 1797744-70-7 may inhibit the proliferation of certain cancer cell lines by interfering with cell cycle progression and inducing apoptosis. Mechanistic studies point to its ability to modulate the activity of cyclin-dependent kinases (CDKs) and other regulators of cell division. These observations have spurred interest in its potential as a chemotherapeutic adjunct, particularly in cancers with dysregulated CDK pathways.

Pharmacokinetic profiling of 1797744-70-7 has revealed favorable absorption and distribution properties, with moderate plasma protein binding and good oral bioavailability in rodent models. The compound exhibits a half-life conducive to once-daily dosing, and its metabolic stability in human liver microsomes suggests a low risk of drug-drug interactions. However, further studies are needed to assess its safety profile and potential off-target effects, particularly in long-term administration scenarios.

In conclusion, N-benzyl-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncological diseases. Its dual mechanism of action, combining PDE inhibition and CDK modulation, offers a unique therapeutic window that warrants further investigation. Future research should focus on optimizing its selectivity, conducting advanced preclinical trials, and exploring its potential in combination therapies. The compound's structural and pharmacological attributes position it as a valuable candidate for translational research in chemical biology and drug discovery.